Cas no 37853-61-5 (Tetrabromobisphenol A Dimethyl Ether)

• Product Name: Tetrabromobisphenol A Dimethyl Ether
• CAS No: 37853-61-5
• MF: C₁₇H₁₆Br₄O₂
• MW: 571.923742294312
• CID: 310364
• PubChem ID: 37841
• Update Time: 2025-08-03

Tetrabromobisphenol A Dimethyl Ether Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-Tetrabromobisphenol A dimethyl ether
• Tetrabromobisphenol
• Tetrabromobisphenol A bismethyl ether
• Tetrabromobisphenol A Dimethyl Ether
• 2,2-Bis(3,5-dibromo-4-methoxyphenyl)propane
• 4,4'-(1-Methylethylidene)bis(2,6-dibromo-1-methoxybenzene)
• 4,4'-(isopropylidene)bis[2,6-dibromoanisole] m
• 4,4'-Isopropylidenebis(1-methoxy-2,6-dibromobenzene)
• BISMETHYLETHEROFTETRABROMOBISPHENOL-A
• DIMETHYL TETRABROMOBISPHENOL
• TBBPA dimethyl ether
• 37853-61-5
• Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-methoxy-; 1,1'-(1-Methylethylidene)bis[3,5-dibromo-4-methoxybenzene]; 2,2-Bis(3,5-dibromo-4-methoxyphenyl)propane; Tetrabromobisphenol A dimethyl ether; Tetrabromobisphenol A methyl ether
• Benzene, 1,1'-(1-methylethylidene)bis(3,5-dibromo-4-methoxy-
• Benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-methoxy-
• SCHEMBL681907
• 4,4'-Isopropylidenebis(2,6-dibromomethoxybenzene)
• DTXSID10865889
• Tetrabromobisphenol A-dimethyl ether
• 4,4'-(Isopropylidene)bis[2,6-dibromoanisole]m
• Tetrabromobisphenol B
• 4,4'-(Isopropylidene)bis(2,6-dibromoanisole)
• EINECS 253-693-9
• NS00004573
• 1,3-dibromo-5-[2-(3,5-dibromo-4-methoxyphenyl)propan-2-yl]-2-methoxybenzene
• XRQKNNNAKHZPSP-UHFFFAOYSA-N
• G73866

• Inchi： 1S/C17H16Br4O2/c1-17(2,9-5-11(18)15(22-3)12(19)6-9)10-7-13(20)16(23-4)14(21)8-10/h5-8H,1-4H3
• InChI Key： XRQKNNNAKHZPSP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C1C=C(C(=C(C=1)Br)OC)Br)Br)OC

Computed Properties

• Exact Mass: 567.78800
• Monoisotopic Mass: 567.788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 7.4

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 172-176°C
• Boiling Point: 468.4±45.0 °C at 760 mmHg
• Flash Point: 195.2±27.2 °C
• Refractive Index: 1.604
• Solubility: Chloroform (Slightly), DMSO (Slightly)
• PSA: 18.46000
• LogP: 7.07970
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Tetrabromobisphenol A Dimethyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3152
• Safety Instruction： H303+H313+H333
• HazardClass：9
• PackingGroup：II
• Safety Term：9
• Packing Group：II
• Packing Group：II
• Hazard Level：9
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Tetrabromobisphenol A Dimethyl Ether

Research Brief on Tetrabromobisphenol A Dimethyl Ether (CAS: 37853-61-5): Recent Advances and Implications

Tetrabromobisphenol A Dimethyl Ether (TBBPA DME), with the CAS number 37853-61-5, is a brominated flame retardant (BFR) widely used in various industrial applications, including electronics, textiles, and construction materials. Recent studies have focused on its environmental persistence, potential toxicity, and alternatives due to growing regulatory and environmental concerns. This research brief synthesizes the latest findings on TBBPA DME, highlighting its chemical properties, environmental impact, and emerging research directions.

A 2023 study published in Environmental Science & Technology investigated the degradation pathways of TBBPA DME under UV irradiation, revealing the formation of lower brominated compounds and phenolic derivatives. The study emphasized the need for advanced oxidation processes to mitigate its environmental persistence. Another 2024 paper in Chemosphere explored its endocrine-disrupting effects in aquatic organisms, linking chronic exposure to altered thyroid hormone levels and developmental abnormalities in zebrafish embryos.

From a regulatory perspective, the European Chemicals Agency (ECHA) has proposed stricter controls on TBBPA DME under the REACH framework, citing its bioaccumulative potential and toxicity to aquatic life. Industry stakeholders are actively researching greener alternatives, such as phosphorus-based flame retardants, though challenges remain in matching the cost-effectiveness and performance of brominated compounds.

In summary, while TBBPA DME remains a critical component in flame retardant applications, its environmental and health risks necessitate continued research into degradation methods, safer substitutes, and robust regulatory policies. Future studies should prioritize long-term ecological monitoring and human health risk assessments to inform global chemical management strategies.